Cas no 2138098-22-1 (2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine)

• Product Name: 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine
• CAS No: 2138098-22-1
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6595967
• PubChem ID: 165853254
• Update Time: 2025-06-08

2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138098-22-1
• EN300-1169692
• 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine

• Inchi： 1S/C14H19N3O4S/c15-12-6-5-10-8-16(9-11(10)7-12)22(20,21)14-4-2-1-3-13(14)17(18)19/h1-4,10-12H,5-9,15H2
• InChI Key： BAGVMHJBKKWVEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2CCC(CC2C1)N)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine

Introduction to 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine (CAS No. 2138098-22-1)

2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine (CAS No. 2138098-22-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a nitrobenzenesulfonyl group with an octahydroisoindole framework, making it a promising candidate for further exploration in drug discovery and molecular research.

The molecular architecture of 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine is highly intriguing, featuring a benzene ring substituted with a nitro group and a sulfonyl group, which is further linked to an octahydroisoindole core. This structural motif suggests potential biological activities, particularly in the realms of enzyme inhibition and receptor binding. The presence of the nitro group enhances electrophilicity, while the isoindole scaffold provides a rigid yet flexible backbone for interaction with biological targets.

In recent years, there has been a surge in interest regarding isoindole derivatives due to their versatile pharmacological properties. These compounds have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific substitution pattern in 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine positions it as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The combination of the sulfonyl and nitro groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These factors are crucial for optimizing drug-like characteristics and ensuring efficacy in vivo. Furthermore, the octahydroisoindole core provides a unique binding pocket that can be exploited to interact with specific biological targets.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group not only introduces electrophilic centers but also allows for redox chemistry, which can be leveraged to develop prodrugs or activation mechanisms. For instance, the reduction of the nitro group to an amine can lead to significant changes in biological activity, making this compound a versatile tool for studying redox-sensitive signaling pathways.

The sulfonyl group in 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine contributes to its ability to form hydrogen bonds and interact with polar residues in protein targets. This feature is particularly valuable for designing high-affinity ligands that can modulate enzyme activity or receptor function. Moreover, the presence of both nitro and sulfonyl groups suggests potential dual-targeting strategies, where the compound can simultaneously interact with multiple biological pathways.

From a synthetic chemistry perspective, 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis techniques. These synthetic strategies not only highlight the compound's accessibility but also provide insights into potential modifications that could enhance its pharmacological profile.

In conclusion, 2-(2-nitrobenzenesulfonyl)-octahydro-1H-isoindol-5-amine (CAS No. 2138098-22-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and molecular framework positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play a pivotal role in advancing drug discovery efforts.